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Compound of Interest

Compound Name: Chlorophenylsilane

Cat. No.: B047029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of chlorophenylsilane, a versatile

organosilicon compound. It details its commercial suppliers, available purity grades, and key

experimental protocols for its synthesis and analysis. This document is intended to serve as a

valuable resource for researchers, scientists, and professionals in drug development who

utilize organosilanes in their work.

Commercial Suppliers and Purity Grades
Chlorophenylsilane is readily available from a variety of chemical suppliers, catering to a

range of research and development needs. The purity of commercially available

chlorophenylsilane is typically high, with grades of 97% and 99% being common. The

following tables summarize the available information on suppliers and their product

specifications.

Table 1: Commercial Suppliers of Chlorophenylsilane
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Supplier Name Country Notes

Sigma-Aldrich (Merck) International

Offers various quantities for

research and development.[1]

[2][3][4]

Tianjin Heowns Biochemical

Technology Co., Ltd.
China

A listed supplier of

chlorophenylsilane.[5][6]

Shanghai Worldyang Chemical

Co., Ltd.
China

A listed supplier of

chlorophenylsilane.[5][6]

Shandong Xiya Chemical Co.,

Ltd.
China

A listed supplier of

chlorophenylsilane.[5][6]

Shaanxi Dideu Medichem Co.

Ltd.
China

Offers 99% purity

chlorophenylsilane.[5][6]

Career Henan Chemical Co. China
Offers 98% purity

chlorophenylsilane.[5]

Table 2: Purity Grades and Physical Properties of Chlorophenylsilane

Purity
Grade

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL at
25°C)

Refractiv
e Index
(n20/D)

97% 4206-75-1 C6H7ClSi 142.66
41 @ 9

mmHg
1.070 1.5260

99% 4206-75-1 C6H7ClSi 142.66
41 @ 9

mmHg
1.070 1.5260

Data sourced from various supplier websites and chemical databases.[1][3][4][6][7][8]

Applications in Synthesis
Chlorophenylsilane and its derivatives are valuable reagents in organic synthesis.[9] They are

often used to introduce the phenylsilyl group into molecules, which can serve as a protecting

group or as an intermediate for further chemical transformations. The reactivity of the silicon-
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chlorine bond allows for nucleophilic substitution, making it a versatile building block.[10][11]

While not directly involved in biological signaling pathways, its utility in the synthesis of complex

organic molecules is of significant interest to the drug development community.[12][13][14]

Experimental Protocols
Detailed experimental protocols are crucial for the successful synthesis and analysis of

chlorophenylsilane. The following sections provide methodologies for its synthesis and

characterization by Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.

Synthesis of Chlorophenylsilane
A common method for the synthesis of chlorophenylsilane involves the reduction of

phenyltrichlorosilane.[1] The following protocol is adapted from a patented procedure.

Reaction Scheme:

Reactants

Phenyltrichlorosilane (PhSiCl3)

160 °C, 14h

Sodium Hydride (NaH)

Lithium Chloride (LiCl)

Diglyme (solvent)

Product Mixture:
Chlorophenylsilane (PhSiH2Cl)

Phenyldichlorosilane (PhSiHCl2)
Phenylsilane (PhSiH3)

Click to download full resolution via product page
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Caption: Synthesis of Chlorophenylsilane.

Materials:

Phenyltrichlorosilane (PhSiCl3)

Sodium Hydride (NaH)

Lithium Chloride (LiCl)

Diglyme (thoroughly dried)

Nitrogen gas (for inert atmosphere)

Equipment:

500 mL three-necked flask

Dropping funnel

Reflux condenser

Thermometer

Magnetic stirrer

Procedure:

In the three-necked flask, suspend Lithium Chloride (0.13 mol) and Sodium Hydride (1.00

mol) in 100 mL of dried diglyme.

Establish an inert atmosphere by degassing the suspension under vacuum and refilling the

flask with nitrogen gas.

Slowly add Phenyltrichlorosilane (0.29 mol) to the suspension using the dropping funnel.

Heat the reaction mixture to 160 °C with stirring. The reaction will initiate with the formation

of solid NaCl.
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Maintain the reaction at 160 °C for 14 hours.

After the reaction is complete, the product mixture can be analyzed by NMR spectroscopy to

determine the relative amounts of chlorophenylsilane, phenyldichlorosilane, and

phenylsilane.[1]

Analytical Methods
Accurate characterization of chlorophenylsilane is essential to ensure its purity and structural

integrity. GC-MS and NMR are powerful techniques for this purpose.[5]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is used to separate volatile compounds and determine their mass-to-charge ratio,

which aids in identification and purity assessment.[5]

Sample Preparation:
Dilute chlorophenylsilane

(1 mg/mL) in a volatile
organic solvent (e.g., hexane).

GC-MS System:
Gas chromatograph coupled

to a mass spectrometer.

GC Conditions:
Column: Non-polar capillary

(e.g., DB-5ms)
Injector: Split/splitless (250-280 °C)

MS Conditions:
Ionization: Electron Ionization (EI)

Mass Range: m/z 40-500

Data Analysis:
Identify peaks by retention time

and mass spectra. Estimate purity
by relative peak area.

Click to download full resolution via product page

Caption: GC-MS Analysis Workflow.

Expected Data: The mass spectrum of chlorophenylsilane will show a molecular ion peak

(M+) corresponding to its molecular weight. A characteristic isotopic pattern for chlorine-

containing fragments (a 3:1 ratio for ³⁵Cl and ³⁷Cl) will be observed.[5] For the analysis of

chlorosilanes, a non-polar or semi-polar phase column is generally suitable.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides detailed information about the molecular structure and chemical

environment of atoms.[5]
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Sample Preparation:
Dissolve a small amount of

chlorophenylsilane in a
deuterated solvent (e.g., CDCl3).

NMR Acquisition:
Acquire 1H and 13C NMR spectra
on a suitable NMR spectrometer.

Data Processing:
Apply Fourier transformation,

phase correction, and
baseline correction.

Data Analysis:
Integrate signals to determine

relative proton ratios.
Compare chemical shifts to
known values for structural

verification.

Click to download full resolution via product page

Caption: NMR Analysis Workflow.

Expected ¹H NMR Data:

Phenyl protons: A multiplet in the range of δ 7.3-7.8 ppm.

Si-H protons: A characteristic signal for the hydrogens attached to the silicon atom.[16]

Expected ¹³C NMR Data:

Signals corresponding to the phenyl carbons and any other carbon atoms in the molecule.

[17]

Expected ²⁹Si NMR Data:

A signal characteristic of the silicon atom in the chlorophenylsilane molecule.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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